Cas no 175021-90-6 (Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]-)

Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]- structure
175021-90-6 structure
Product Name:Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]-
CAS No:175021-90-6
MF:C21H18O7S2
MW:446.493423938751
CID:1360954
PubChem ID:593164
Update Time:2025-04-20

Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]-
    • [4-formyl-2-(4-methylphenyl)sulfonyloxyphenyl] 4-methylbenzenesulfonate
    • DTXSID20343921
    • 4-formyl-2-[(4-methylbenzenesulfonyl)oxy]phenyl 4-methylbenzene-1-sulfonate
    • 3,4-Ditosyloxy-benzaldehyde
    • SCHEMBL9155140
    • 175021-90-6
    • [4-formyl-2-(4-toluenesulfonyloxy)-phenyl]-4-toluenesulfonate
    • 5-Formyl-2-([(4-methylphenyl)sulfonyl]oxy)phenyl 4-methylbenzenesulfonate #
    • AKOS001571887
    • Inchi: 1S/C21H18O7S2/c1-15-3-8-18(9-4-15)29(23,24)27-20-12-7-17(14-22)13-21(20)28-30(25,26)19-10-5-16(2)6-11-19/h3-14H,1-2H3
    • InChI Key: PDMLXEUFIJDWRZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC(C=O)=CC=C1OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 446.04944
  • Monoisotopic Mass: 446.04939526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 103.81
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